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Compound of Interest

Compound Name: Sodium undecanoate

Cat. No.: B3044268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of sodium undecanoate as an

anionic surfactant for emulsion polymerization. This document is intended for researchers,

scientists, and drug development professionals interested in leveraging the properties of this

fatty acid salt for the synthesis of polymer nanoparticles and latexes for various applications,

including drug delivery systems.

Introduction
Sodium undecanoate is the sodium salt of undecanoic acid, a saturated fatty acid with an 11-

carbon chain. As an amphiphilic molecule, it possesses a hydrophilic carboxylate head group

and a hydrophobic undecyl tail. This structure allows it to act as a surfactant, reducing the

interfacial tension between oil and water phases and facilitating the formation of stable

emulsions. In emulsion polymerization, sodium undecanoate serves as an emulsifier,

stabilizing monomer droplets and forming micelles that act as the primary loci for particle

nucleation and polymerization. Its biocompatibility and biodegradability make it an attractive

option for applications in pharmaceuticals and drug delivery, where the resulting polymer

nanoparticles may be used to encapsulate therapeutic agents.
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The performance of a surfactant in emulsion polymerization is largely dictated by its

physicochemical properties, most notably its Critical Micelle Concentration (CMC) and Krafft

point.

Table 1: Physicochemical Properties of Sodium Undecanoate and Related Surfactants

Property
Sodium Decanoate
(C10)

Sodium
Undecanoate (C11)

Sodium
Dodecanoate (C12)

Critical Micelle

Concentration (CMC)

at 25°C (mmol/L)

~95-100 49.9[1] ~24-29

Estimated Krafft Point

(°C)
~20-25 25-30 ~30-35

Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant

molecules begin to self-assemble into micelles in an aqueous solution. Above the CMC,

additional surfactant molecules primarily form new micelles.[2][3] The CMC is a critical

parameter in emulsion polymerization as it influences the number of micelles available for

particle nucleation, which in turn affects the final particle size of the polymer latex. The CMC of

sodium undecanoate is 49.9 mmol/L at 25°C.[1]

Krafft Point: The Krafft point is the temperature at which the solubility of a surfactant becomes

equal to its CMC. Below the Krafft point, the surfactant has limited solubility and exists

predominantly as crystalline aggregates, making micelle formation unfavorable. Therefore,

emulsion polymerization should be conducted at a temperature above the Krafft point of the

surfactant. While a specific experimental value for the Krafft point of sodium undecanoate
was not found in the reviewed literature, it can be estimated to be between that of sodium

decanoate (~20-25°C) and sodium dodecanoate (~30-35°C), likely in the range of 25-30°C.

Emulsion Polymerization Mechanism with Sodium
Undecanoate
The following diagram illustrates the general workflow and key stages of a typical ab initio

emulsion polymerization process using sodium undecanoate as the surfactant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3044268#sodium-undecanoate-as-a-
surfactant-for-emulsion-polymerization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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